Cas no 1246213-45-5 (N-5-(Methoxycarbonyloxy)-2,4-di(tert-butyl)phenyl-4-oxo-1H-quinoline-3-carboxamide)

• Product Name: N-5-(Methoxycarbonyloxy)-2,4-di(tert-butyl)phenyl-4-oxo-1H-quinoline-3-carboxamide
• CAS No: 1246213-45-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• MDL: MFCD22665917
• CID: 1081026
• PubChem ID: 59544143
• Update Time: 2025-05-26

N-5-(Methoxycarbonyloxy)-2,4-di(tert-butyl)phenyl-4-oxo-1H-quinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Carbonic acid 5-[[(1,4-dihydro-4-oxo-3-quinolinyl)carbonyl]amino]-2,4-bis(1,1-dimethylethyl)phenyl methyl ester
• 2,4-di-tert-butyl-5-(4-oxo-1,4-dihydroquinoline-3-carboxamido)phenyl methyl carbonate
• CS-15231
• 2,4-di-tert-butyl-5-(4-oxo-1,4-dihydroquinoline-3-carboxamido)phenylmethylcarbonate
• 1246213-45-5
• AKOS030527773
• C13190
• DB-216702
• Carbonic acid 5-[[(1,4-dihydro-4-oxo-3-quinolinyl)carbonyl]amino]-2,4-bis(1,1-dimethylethyl)phenyl m
• SCHEMBL6730386
• [2,4-ditert-butyl-5-[(4-oxo-1H-quinoline-3-carbonyl)amino]phenyl] methyl carbonate
• SB73208
• CS-0006688
• N-[5-(Methoxycarbonyloxy)-2,4-di(tert-butyl)phenyl]-4-oxo-1H-quinoline-3-carboxamide
• N-5-(Methoxycarbonyloxy)-2,4-di(tert-butyl)phenyl-4-oxo-1H-quinoline-3-carboxamide

• MDL： MFCD22665917
• Inchi： 1S/C26H30N2O5/c1-25(2,3)17-12-18(26(4,5)6)21(33-24(31)32-7)13-20(17)28-23(30)16-14-27-19-11-9-8-10-15(19)22(16)29/h8-14H,1-7H3,(H,27,29)(H,28,30)
• InChI Key： BGYWKTZGOHFARN-UHFFFAOYSA-N
• SMILES： O(C(=O)OC)C1C=C(C(=CC=1C(C)(C)C)C(C)(C)C)NC(C1=CNC2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 93.7Ų

Experimental Properties

• Density: 1.198
• Boiling Point: 583 ºC
• Flash Point: 306 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-5-(Methoxycarbonyloxy)-2,4-di(tert-butyl)phenyl-4-oxo-1H-quinoline-3-carboxamide

Research Brief on N-5-(Methoxycarbonyloxy)-2,4-di(tert-butyl)phenyl-4-oxo-1H-quinoline-3-carboxamide (CAS: 1246213-45-5)

In recent years, the compound N-5-(Methoxycarbonyloxy)-2,4-di(tert-butyl)phenyl-4-oxo-1H-quinoline-3-carboxamide (CAS: 1246213-45-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinoline scaffold and tert-butyl substituents, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-5-(Methoxycarbonyloxy)-2,4-di(tert-butyl)phenyl-4-oxo-1H-quinoline-3-carboxamide involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in drug development. The compound's structural features, including the methoxycarbonyloxy and tert-butyl groups, contribute to its stability and bioavailability, making it a viable candidate for further pharmacological evaluation.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, research has demonstrated its ability to modulate key signaling molecules such as NF-κB and STAT3, which are implicated in chronic inflammation and cancer progression. These findings suggest that N-5-(Methoxycarbonyloxy)-2,4-di(tert-butyl)phenyl-4-oxo-1H-quinoline-3-carboxamide could serve as a lead compound for developing novel anti-inflammatory and anti-cancer therapies.

In preclinical models, the compound has shown favorable pharmacokinetic properties, including good oral bioavailability and a manageable safety profile. Animal studies have further corroborated its therapeutic efficacy, with significant reductions in tumor growth and inflammatory markers observed in treated subjects. These results underscore the compound's potential as a therapeutic agent, though further clinical trials are necessary to validate its efficacy and safety in humans.

Despite these promising findings, challenges remain in the development of N-5-(Methoxycarbonyloxy)-2,4-di(tert-butyl)phenyl-4-oxo-1H-quinoline-3-carboxamide. Issues such as scalability of synthesis, potential off-target effects, and long-term toxicity need to be addressed. Ongoing research aims to tackle these challenges through structural optimization and advanced formulation strategies.

In conclusion, N-5-(Methoxycarbonyloxy)-2,4-di(tert-butyl)phenyl-4-oxo-1H-quinoline-3-carboxamide represents a compelling area of study in chemical biology and drug discovery. Its unique chemical properties and promising biological activities position it as a potential candidate for treating inflammatory diseases and cancer. Continued research and development efforts will be crucial in translating these preclinical findings into clinical applications, ultimately benefiting patients worldwide.